Cas no 2228196-58-3 (2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol)

• Product Name: 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol
• CAS No: 2228196-58-3
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6220990
• PubChem ID: 165696320
• Update Time: 2025-07-30

2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol
• EN300-1736137
• 2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-4,5-dimethylphenol
• 2228196-58-3

• Inchi： 1S/C14H21NO/c1-9-5-11(12(16)6-10(9)2)14(8-15)7-13(14,3)4/h5-6,16H,7-8,15H2,1-4H3
• InChI Key： LFAKHUPKGSLBHL-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol

Comprehensive Overview of 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol (CAS No. 2228196-58-3)

The compound 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol (CAS No. 2228196-58-3) is a specialized organic molecule with a unique structural framework combining a cyclopropyl ring, phenol moiety, and an aminomethyl functional group. Its intricate architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both dimethyl substitutions and a constrained cyclopropane ring contributes to its steric and electronic properties, which are critical for applications in drug design and catalysis.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in modulating bioavailability and metabolic stability in drug candidates. Researchers frequently search for "2,2-dimethylcyclopropyl derivatives" or "phenolic aminomethyl compounds" to explore their potential in targeting enzymes or receptors. The CAS No. 2228196-58-3 is often referenced in patents and academic papers investigating novel small-molecule inhibitors or bioactive scaffolds.

The synthesis of 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol typically involves multi-step organic reactions, including cyclopropanation, amination, and phenolic coupling. Its stereochemistry and regioselectivity are carefully controlled to ensure high purity, a topic frequently queried in forums like ResearchGate or PubMed. Analytical techniques such as NMR spectroscopy and HPLC-MS are essential for characterizing this compound, addressing common user questions like "how to verify 2228196-58-3 purity."

Beyond pharmaceuticals, this compound’s phenolic hydroxyl group and amine functionality make it a candidate for polymer crosslinking or chelating agents. Environmental scientists also explore its degradation pathways, aligning with trending searches on "green chemistry" and "sustainable synthesis." Its low toxicity profile (as per available data) further supports its utility in eco-friendly applications.

In summary, 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol represents a versatile building block with cross-disciplinary relevance. Its CAS No. 2228196-58-3 serves as a key identifier for researchers navigating databases like SciFinder or Reaxys. As interest grows in tailored molecular architectures, this compound exemplifies innovation at the intersection of chemistry and life sciences.